Cas no 2097902-72-0 (1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(thiophen-2-yl)urea)

• Product name: 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(thiophen-2-yl)urea
• CAS No: 2097902-72-0
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 5941622
• PubChem ID: 126852767

1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(thiophen-2-yl)urea
• 1-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-3-thiophen-2-ylurea
• 1-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-3-(thiophen-2-yl)urea
• AKOS032459610
• 2097902-72-0
• F6517-4085

• Inchi： 1S/C17H16N2O3S/c20-14(11-18-17(21)19-16-4-2-10-23-16)12-5-7-13(8-6-12)15-3-1-9-22-15/h1-10,14,20H,11H2,(H2,18,19,21)
• InChI Key： GPDCZHQNTXVARR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCC(C1C=CC(C2=CC=CO2)=CC=1)O)=O

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 2.5

Additional information on 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(thiophen-2-yl)urea

Comprehensive Overview of 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(thiophen-2-yl)urea (CAS No. 2097902-72-0)

1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(thiophen-2-yl)urea, with the CAS number 2097902-72-0, is a synthetic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining furan and thiophene moieties, which are known for their electron-rich properties and applications in drug design and organic electronics. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of the urea linkage, a common pharmacophore in medicinal chemistry.

The compound's structure includes a hydroxyethyl group attached to a phenyl ring substituted with a furan-2-yl group, further connected to a thiophen-2-yl urea moiety. This arrangement suggests potential interactions with biological targets, such as enzymes or receptors, making it a candidate for drug discovery projects. Recent studies highlight the growing demand for heterocyclic compounds like this one, as they often exhibit improved solubility, bioavailability, and binding affinity compared to purely aromatic systems.

In the context of current trends, 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(thiophen-2-yl)urea aligns with the search for sustainable chemistry solutions. The furan and thiophene rings are derived from renewable resources, which resonates with the global push toward green chemistry. Additionally, the compound's potential applications in optoelectronic materials are being explored, given the conductive properties of thiophene-based systems. This dual applicability in pharmaceuticals and material science makes it a versatile subject for interdisciplinary research.

From a synthetic perspective, the preparation of CAS 2097902-72-0 involves multi-step organic reactions, often starting from commercially available furan-2-carboxylic acid and thiophene-2-amine. Optimizing its synthesis is a key focus area, as researchers aim to improve yields and reduce environmental impact. The compound's structure-activity relationship (SAR) is also under investigation, particularly how modifications to the hydroxyethyl or urea groups might enhance its biological or physical properties.

Given the rising interest in personalized medicine and targeted therapies, 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(thiophen-2-yl)urea could play a role in developing novel small-molecule inhibitors. Its heterocyclic nature makes it a promising candidate for modulating protein-protein interactions or enzyme activity. Furthermore, its potential use in polymeric materials for flexible electronics is another exciting avenue, as thiophene derivatives are widely used in organic semiconductors.

In summary, 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(thiophen-2-yl)urea (CAS 2097902-72-0) represents a compelling case study in modern chemical research. Its dual relevance to drug development and advanced materials, combined with its alignment with sustainability goals, ensures its continued prominence in scientific literature and industrial applications. Future studies will likely explore its mechanistic details and scalable synthesis, further solidifying its importance in the field.